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Compound of Interest |

Compound Name: 2,4-Dibromo-3-pentanone
CAS No.: 815-60-1
Cat. No.: B1589330
- 7

Understanding the specific hazards of 2,4-Dibromo-3-pentanone is the foundation of its safe
management. As a brominated organic compound, it belongs to the larger class of halogenated
hydrocarbons, which carry specific risks. While a dedicated, comprehensive toxicological profile
for this specific molecule is not widely published, its structure—a ketone backbone with two
bromine atoms—allows for a robust risk assessment based on well-understood chemical
principles.

The presence of the ketone functional group suggests potential flammability and irritant
properties, similar to its parent compound, 3-pentanone.[1][2][3][4][5] However, the two
bromine atoms significantly alter its profile. Halogenation generally increases the density and
toxicity of organic molecules and modifies their environmental fate. Many halogenated organic
compounds are classified as hazardous wastes and are often suspected carcinogens.[6][7]
Therefore, 2,4-Dibromo-3-pentanone must be treated as a hazardous substance with
potential for significant health and environmental impacts.
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Property Value / Information Source

CAS Number 815-60-1 [819]

Molecular Formula CsHsBr20 [819]
Clear, colorless to pale yellow

Appearance o [8]
liquid

L Halogenated Organic
Classification [5][6]
Compound; Ketone

Assumed Irritant (Eyes, Skin,
] Respiratory). Potential for
Primary Hazards o ) [31[41[6]
toxicity and environmental

harm due to halogenation.

D | Cat Hazardous Waste; 710]
isposal Categor
P 9o Halogenated Organic Waste

Pre-Disposal Safety: Personal Protective Equipment
(PPE) and Handling

Before any disposal-related activity, from collecting the first drop of waste to preparing a
container for pickup, ensuring personal safety is paramount. The causality behind PPE
selection is directly linked to the identified hazards.

e Hand Protection: Standard nitrile gloves may offer limited protection against halogenated
solvents.[7] For prolonged contact or spill cleanup, double-gloving or using heavy-duty,
chemical-resistant gloves (e.g., Viton or thick-cut nitrile) is required. Always consult the glove
manufacturer's compatibility chart.[7]

e Eye and Face Protection: ANSI-approved chemical splash goggles are mandatory.[6][7] If
there is a significant risk of splashing during waste transfer, a face shield should be worn in
addition to goggles.[6]

» Body Protection: A fully buttoned, long-sleeved lab coat is required to protect against
incidental skin contact.[6][7]
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» Ventilation: All handling and transfer of 2,4-Dibromo-3-pentanone and its waste must be
conducted inside a certified chemical fume hood to prevent the inhalation of potentially
harmful vapors.[6][7]

Operational Plan: Waste Collection and Segregation
Protocol

The single most critical step in the disposal of 2,4-Dibromo-3-pentanone is its correct
segregation as halogenated organic waste. Co-mingling it with non-halogenated waste streams
dramatically increases disposal costs and environmental risk, as the entire mixture must then
be treated as the more hazardous halogenated waste.[10][11]

Step-by-Step Collection Procedure:

o Select the Correct Waste Container: Obtain a dedicated, properly labeled hazardous waste
container intended for halogenated organic liquids. This container must be made of a
compatible material (e.g., polyethylene) and have a secure, vapor-tight screw cap.[6][7]

o Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write
"Halogenated Organic Waste" and list the contents, including "2,4-Dibromo-3-pentanone”
and any other halogenated solvents in the mixture.[6][10]

» Transfer the Waste: Working within a chemical fume hood and wearing appropriate PPE,
carefully pour the waste 2,4-Dibromo-3-pentanone into the container using a funnel to
prevent spills.

o Secure the Container: Tightly close the container cap immediately after adding waste. Do not
leave the container open, even within the fume hood.[6][10]

» Proper Storage: Store the sealed waste container in a designated, cool, and well-ventilated
secondary containment area, away from incompatible materials such as strong acids, bases,
and oxidizing agents.[7][12] This storage area should be clearly marked.

Causality Note: Keeping halogenated and non-halogenated wastes separate is crucial for both
safety and cost. The disposal process for halogenated compounds, typically high-temperature
incineration with subsequent "scrubbing” of acid gases like hydrogen bromide, is significantly
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more complex and expensive than the fuel blending process used for many non-halogenated
solvents.[10][13]

Emergency Protocol: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and
environmental contamination.

o Alert Personnel and Evacuate: Immediately alert others in the vicinity. If the spill is large or
outside of a fume hood, evacuate the immediate area.

e Control Vapors and Ignition Sources: Ensure all ignition sources are removed.[5] Maintain
ventilation by ensuring the chemical fume hood is operational.

o Don Appropriate PPE: Before attempting cleanup, don the appropriate PPE, including
chemical splash goggles, a face shield, a lab coat, and heavy-duty chemical-resistant
gloves.

o Contain and Absorb: Contain the spill using a chemical spill kit with absorbent materials like
sand, diatomite, or universal binders.[1] Do not use combustible materials like paper towels
for large spills.

o Collect and Dispose: Carefully collect the absorbent material using non-sparking tools.[2][5]
Place the contaminated material into a sealed, properly labeled hazardous waste container.

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
office.

Final Disposal Pathway: From Lab to Destruction

Under no circumstances should 2,4-Dibromo-3-pentanone or any other halogenated organic
solvent be disposed of down the drain or allowed to evaporate in a fume hood.[7][10] The only
environmentally responsible and regulatory-compliant method for final disposal is through a
licensed professional hazardous waste disposal service.
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The accepted technology for treating halogenated organic waste is high-temperature
incineration.[13] This process destroys the organic molecule, and the resulting acidic
halogenated byproducts (e.g., HBr) are neutralized in a scrubber system before being
released.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,4-
Dibromo-3-pentanone.
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Workflow for 2,4-Dibromo-3-pentanone Disposal
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Caption: Decision workflow for handling and disposing of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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